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Compound of Interest

Compound Name: Solvaperm Green G

Cat. No.: B1615277

Technical Support Center: Solvaperm Green G

Important Notice: The following information is intended for researchers, scientists, and drug
development professionals. It is based on available public data.

Our comprehensive search for scientific applications of Solvaperm Green G (also known as
Solvent Green 28, CAS Numbers: 71839-01-5 and 28198-05-2) in research fields that would
require the optimization of laser power and exposure time, such as fluorescence microscopy or
flow cytometry, did not yield any specific documented uses. The available data strongly
indicates that Solvaperm Green G is an industrial dye primarily used for coloring plastics,
fibers, and coatings.[1][2][3][4][5][6]

While some chemical suppliers generically list it as a "fluorescent dye" or a "multifunctional
dye" with potential applications in biological experiments, there is a lack of published research,
application notes, or experimental protocols to substantiate these claims.[7] Therefore, the
creation of a detailed troubleshooting guide for optimizing laser parameters is not feasible
based on current information.

For researchers interested in green fluorophores for laser-based applications, we recommend
exploring well-characterized dyes with established protocols and a body of scientific literature
supporting their use.

Frequently Asked Questions (FAQs)
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Q1: What is Solvaperm Green G / Solvent Green 28?

Al: Solvaperm Green G, also known by its Color Index name Solvent Green 28, is a bright,
yellowish-green solvent dye.[3] It is primarily used in the plastics and coatings industry for
coloring a variety of materials, including polystyrene (PS), polycarbonate (PC), acrylic (PMMA),
and PET.[1][4] Its key characteristics are high heat resistance and good lightfastness in these
applications.[1][2][3]

Q2: Is Solvaperm Green G suitable for fluorescence microscopy or other laser-based
biological imaging?

A2: Based on available data, there is no evidence to support the use of Solvaperm Green G in
fluorescence microscopy or other scientific applications requiring laser excitation. While one
supplier vaguely mentions its potential as a tool for biological experiments, there are no
published studies, spectral data (excitation/emission maxima), or quantum yield information to
validate its utility as a fluorophore for research purposes.[7] Its primary documented application
Is as a colorant for industrial materials.[1][2][3][4][5]

Q3: What are the known properties of Solvaperm Green G?

A3: The documented properties of Solvaperm Green G relate to its performance as an
industrial dye. These are summarized in the table below.

Material Properties of Solvaperm Green G / Solvent
Green 28

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1615277?utm_src=pdf-body
https://www.benchchem.com/product/b1615277?utm_src=pdf-body
https://ranbarr.com/products/solvent-green-28-g/
https://www.precisechem.com/solvent-green-28-product/
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Green/Solvent-Green-28.html
https://www.precisechem.com/solvent-green-28-product/
https://www.lookchem.com/casno71839-01-5.html
https://ranbarr.com/products/solvent-green-28-g/
https://www.benchchem.com/product/b1615277?utm_src=pdf-body
https://www.benchchem.com/product/b1615277?utm_src=pdf-body
https://www.medchemexpress.com/solvaperm-green-g.html
https://www.precisechem.com/solvent-green-28-product/
https://www.lookchem.com/casno71839-01-5.html
https://ranbarr.com/products/solvent-green-28-g/
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Green/Solvent-Green-28.html
https://mm.made-in-china.com/hot-china-products/Solvent_Green_5.html
https://www.benchchem.com/product/b1615277?utm_src=pdf-body
https://www.benchchem.com/product/b1615277?utm_src=pdf-body
https://www.benchchem.com/product/b1615277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Property Value Source

1,4-bis[(4-tert-

) butylphenyl)amino]-5,8-
Chemical Name ) [2]
dihydroxyanthracene-9,10-

dione
CAS Numbers 71839-01-5, 28198-05-2 [1]I2]
Molecular Formula C34H34N204 [1]
Appearance Bright green powder [6]
Heat Resistance Up to 300°C in certain plastics [2][8]
Light Fastness (in PS) 7-8 (on a scale of 1-8) [1]

Coloring for plastics (PS, ABS,
Primary Applications PMMA, PC, PET), fibers, and [1112]14]

coatings.

Experimental Protocols

Due to the lack of scientific literature on the use of Solvaperm Green G in research
applications involving lasers, we cannot provide any experimental protocols for its use in such
contexts.

Logical Workflow for Evaluating a Novel Dye

For researchers encountering a dye with limited documentation for their intended application,
we recommend the following evaluation workflow:
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Initial Investigation

Identify Dye of Interest
(e.g., Solvaperm Green G)

:

Conduct Comprehensive
Literature Search
(e.g., Scopus, PubMed, Google Scholar)

Review Safety Data Sheet (SDS)
and Technical Data Sheet (TDS)

Feasibility Assessment

Is it safe for lab use?
(Toxicity, handling)

Yes

y

Documented use in
research applications?

No Yes

Are spectral properties available?
(Excitation/Emission, Quantum Yield)

No Yes

Decision & Action

Click to download full resolution via product page

Caption: Workflow for evaluating a novel dye for research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Optimizing laser power and exposure time for
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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